Cas no 114753-65-0 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,4-diacetate 8-(3-methylbutanoate), (3a,4b,8a)-)
114753-65-0 structure
Product Name:Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,4-diacetate 8-(3-methylbutanoate), (3a,4b,8a)-
CAS No:114753-65-0
MF:C24H34O9
MW:466.521368503571
CID:184878
PubChem ID:198704
Update Time:2025-04-19
Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,4-diacetate 8-(3-methylbutanoate), (3a,4b,8a)- Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,4-diacetate 8-(3-methylbutanoate), (3a,4b,8a)-
- Iso-T-2 toxin
- 3,4-Bis(acetyloxy)-15-hydroxy-12,13-epoxytrichothec-9-en-8-yl 3-methylbutanoate
- DTXSID00921488
- Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 3,4-diacetate 8-(3-methylbutanoate), (3-alpha,4-beta,8-alpha)-
- 12,13-Epoxytrichothec-9-ene-3-alpha,4-beta,8-alpha,15-tetrol 3,4-diacetate 8-isovalerate
- 114753-65-0
-
- Inchi: 1S/C24H34O9/c1-12(2)7-18(28)32-16-9-23(10-25)17(8-13(16)3)33-21-19(30-14(4)26)20(31-15(5)27)22(23,6)24(21)11-29-24/h8,12,16-17,19-21,25H,7,9-11H2,1-6H3/t16-,17+,19+,20+,21+,22+,23+,24?/m0/s1
- InChI Key: ZTSXGHQXQTWINZ-GOLADLMOSA-N
- SMILES: O1CC21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(CO)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 466.22032
- Monoisotopic Mass: 466.22
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 881
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 538.2°C at 760 mmHg
- Flash Point: 174.3°C
- Refractive Index: 1.546
- PSA: 120.89
Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,4-diacetate 8-(3-methylbutanoate), (3a,4b,8a)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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